Microfluidic device as a new platform for immunofluorescent detection of viruses
Lab on a Chip Pub Date: 2005-10-04 DOI: 10.1039/B509086E
Abstract
A bead-based microfluidic device was developed and demonstrated to achieve rapid and sensitive enzyme-linked immunosorbent assay (ELISA) with
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